(2-(Cyclopropylmethoxy)pyridin-4-yl)(2-(2-hydroxyethyl)piperidin-1-yl)methanone

• IUPAC Name: [2-(cyclopropylmethoxy)pyridin-4-yl]-[2-(2-hydroxyethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H24N2O3/c20-10-7-15-3-1-2-9-19(15)17(21)14-6-8-18-16(11-14)22-12-13-4-5-13/h6,8,11,13,15,20H,1-5,7,9-10,12H2
• InChI Key: AZQRKVHUTJGXSB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)C(=O)C2=CC(=NC=C2)OCC3CC3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

(2-(Cyclopropylmethoxy)pyridin-4-yl)(2-(2-hydroxyethyl)piperidin-1-yl)methanone, also known as CP-122,721, is a chemical compound that has been studied for its potential use in various scientific research applications.

Scientific Research Applications

Synthesis and Characterization

Several studies have been conducted on the synthesis and characterization of pyridine derivatives, including compounds structurally related to the query compound. For instance, the synthesis and antimicrobial activity of new pyridine derivatives have been explored, highlighting the variable and modest activity against investigated strains of bacteria and fungi. These compounds were synthesized using amino substituted benzothiazoles and chloropyridine-carboxylic acid, establishing their structures through elemental analysis and spectral studies (Patel, Agravat, & Shaikh, 2011). Additionally, crystal and molecular structure analysis of specific pyridine derivatives has provided insights into their crystallization and intermolecular hydrogen bonding (Lakshminarayana et al., 2009).

Antimicrobial and Antitubercular Activities

The antimicrobial and antitubercular potentials of related compounds have been a significant focus. A series of synthesized compounds showed promising antitubercular activity in vitro against Mycobacterium tuberculosis H37Rv, with certain derivatives displaying minimum inhibitory concentrations (MIC) comparable to standard drugs. One compound, in particular, demonstrated high activity against multidrug-resistant strains and was effective in vivo in mice against M. tuberculosis, highlighting the potential for therapeutic applications (Bisht et al., 2010).

Anti-Tumor Properties

Research into the anti-tumor properties of thienopyridine and benzofuran derivatives, including compounds structurally analogous to the query, has uncovered potent derivatives with selective cytotoxicity against tumor cell lines. These findings suggest the potential of these compounds as lead structures for the development of new anticancer agents (Hayakawa et al., 2004).

Chemical Complexes and Catalytic Activities

Studies have also been conducted on the synthesis of complexes with multidentate nitrogen ligands and their catalytic activities in aldol reactions. These complexes mimic the active site of zinc-dependent class II aldolases, providing insights into their potential application in organic synthesis and catalysis (Darbre et al., 2002).